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Compound of Interest

Compound Name: DA ZP1

Cat. No.: B15552365 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling DA ZP1, a fluorogenic Zn(II) sensor. Following these procedures will

help safeguard laboratory personnel and ensure compliant disposal of chemical waste.

Key Safety and Physical Data
While specific quantitative exposure limits for DA ZP1 are not readily available, the following

table summarizes its known physical and chemical properties and general safety

recommendations for similar fluorescent probes.
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Parameter Value/Information Citation

Chemical Name DA ZP1 (diacetylated Zinpyr1) [1][2]

CAS Number 1816254-69-9 [2][3]

Molecular Formula C₅₀H₄₀Cl₂N₆O₇ [2]

Molecular Weight 907.81 g/mol [2]

Appearance Yellow powder [4]

Solubility Soluble to 2 mM in DMSO [2]

Storage Temperature -20°C [2]

Acute Toxicity

Data not available; handle with

care as with all new chemical

entities.

Skin Corrosion/Irritation May cause mild skin irritation.

Eye Damage/Irritation May cause mild eye irritation.

Operational Plan: From Receipt to Storage
Adherence to a strict operational protocol is crucial for minimizing risks associated with

handling chemical compounds like DA ZP1.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling DA ZP1. The

following minimum PPE is required when working with this compound in a laboratory setting:

Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory.[5]

[6] A face shield should be worn over safety glasses when there is a significant risk of

splashing.[5][6]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[5] For tasks

with a higher risk of exposure, consider double-gloving.[7] Always inspect gloves for any

signs of degradation before use and wash hands thoroughly after removal.
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Body Protection: A laboratory coat must be worn at all times.[5] For procedures with a higher

risk of splashes or spills, a chemically resistant apron or coveralls should be considered.[7]

Footwear: Closed-toe shoes are mandatory in the laboratory.[7]

Experimental Workflow
1. Preparation of Stock Solution:

Before handling the powdered form of DA ZP1, ensure you are in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of any fine particles.[4]
Calculate the required mass of DA ZP1 and the volume of DMSO to achieve the desired
stock solution concentration (e.g., 2 mM).[2]
Carefully weigh the powdered DA ZP1 using an analytical balance.
Add the appropriate volume of DMSO to the vial containing the DA ZP1 powder.
Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

2. Use in Experiments:

When diluting the stock solution to working concentrations, always do so in a designated and
clean workspace.
Avoid direct contact with the solution. Use appropriate pipetting aids.
Clearly label all tubes and containers with the compound name, concentration, and date.

3. Storage:

Store the powdered DA ZP1 and its stock solution at -20°C in a tightly sealed container to
prevent degradation.[2]
Ensure the storage location is clearly marked and segregated from incompatible chemicals.

Disposal Plan: Managing DA ZP1 Waste
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

1. Contaminated Materials:

All disposable items that have come into contact with DA ZP1, such as pipette tips, gloves,
and paper towels, should be considered chemical waste.
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Collect these materials in a designated, clearly labeled, and sealed hazardous waste
container.[8]

2. Unused Solutions:

Do not dispose of DA ZP1 solutions down the drain.[9]
Collect all unused stock and working solutions in a designated hazardous waste container
that is compatible with DMSO.
The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name of the contents.[10]

3. Spill Management:

In the event of a small spill, alert personnel in the immediate area.[2]
Wearing appropriate PPE, contain the spill using an absorbent material like vermiculite or a
chemical spill kit.[8][11]
Work from the outside of the spill inwards to prevent spreading.[11]
Collect the absorbent material and contaminated debris into a sealed hazardous waste
container.[8]
Clean the spill area with a suitable decontaminating solution.[11]
For large spills, evacuate the area and follow your institution's emergency procedures.[2]

Safety and Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/product/b15552365?utm_src=pdf-body
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.kent.edu/compliance/emergency-chemical-spill
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://emergency.fsu.edu/hazards/chemical-spills
https://emergency.fsu.edu/hazards/chemical-spills
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://emergency.fsu.edu/hazards/chemical-spills
https://www.kent.edu/compliance/emergency-chemical-spill
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimental Use

Disposal

Spill Response

Storage

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh DA ZP1 Powder
in Fume Hood

Dissolve in DMSO

Prepare Labeled Stock Solution

Prepare Working Solution Store at -20°C

Perform Experiment

Collect Contaminated Solids
(Gloves, Tips) Collect Unused Solutions

Hazardous Waste Container

Spill Occurs

Alert Others

Contain Spill with
Absorbent Material

Collect Waste

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for safe handling, use, and disposal of DA ZP1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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